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Compound of Interest

Compound Name: 4-(Dimethylamino)nicotinic acid

CAS No.: 83039-02-5

Cat. No.: B1375512

Get Quote

Executive Summary & Compound Profile
4-(Dimethylamino)nicotinic acid (also known as 4-(dimethylamino)pyridine-3-carboxylic acid)

is a bifunctional pyridine derivative.[1] Structurally, it combines the electron-rich 4-

dimethylamino moiety—characteristic of the super-nucleophile DMAP—with an electron-

withdrawing carboxylic acid at the 3-position.[1] This "push-pull" electronic system creates

unique spectroscopic signatures essential for purity verification during drug development.[1]
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Property Data

IUPAC Name 4-(Dimethylamino)pyridine-3-carboxylic acid

CAS Number 83039-02-5

Molecular Formula

Molecular Weight 166.18 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

non-polar solvents

Structural Elucidation Strategy
To definitively characterize this compound, researchers must validate two key structural

features: the integrity of the pyridine ring substitution pattern (3,4-disubstitution) and the

presence of the dimethylamino group.[1]

Workflow Visualization
The following diagram illustrates the logical flow for structural confirmation, distinguishing the

target from common impurities like 4-chloronicotinic acid (precursor) or 4-aminonicotinic acid

(analog).
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Caption: Logical workflow for the spectroscopic validation of 4-(Dimethylamino)nicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for confirming the regiochemistry of the substituents.[1] The "push-pull"

effect significantly alters the chemical shifts compared to unsubstituted nicotinic acid.[1]

Experimental Protocol: H NMR
Solvent Selection: Dissolve 5-10 mg of the sample in 0.6 mL of DMSO-d
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. Deuterated methanol (CD

OD) is an alternative, but DMSO is preferred to observe the carboxylic acid proton.[1]

Acquisition: Run at 400 MHz or higher. 16-32 scans are sufficient.[1]

Referencing: Calibrate to residual DMSO pentet at 2.50 ppm.

Data Interpretation & Assignments
The spectrum displays a characteristic pattern for a 3,4-disubstituted pyridine.[1]
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Position Type
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

COOH OH > 12.0 Broad Singlet 1H

Acidic proton

(often

broad/invisibl

e if wet).[1]

H-2 Ar-H 8.50 - 8.70 Singlet (s) 1H

Most

deshielded;

sandwiched

between N

and COOH.

[1]

H-6 Ar-H 8.10 - 8.30
Doublet (d,

Hz)
1H

-proton to

Nitrogen;

deshielded.

[1]

H-5 Ar-H 6.60 - 6.80
Doublet (d,

Hz)
1H

Shielded by

the strong

electron-

donating

group (ortho

effect).[1]

N-Me Alkyl 3.00 - 3.20 Singlet (s) 6H

Characteristic

strong singlet

for

dimethylamin

o group.[1]

Critical Diagnostic Feature: The coupling constant (

) between H-5 and H-6 is typically 5.5 – 7.0 Hz, characteristic of ortho-coupling in pyridines.[1]
H-2 appears as a sharp singlet due to the lack of adjacent protons.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.

Experimental Protocol: ESI-MS
Method: Electrospray Ionization (ESI) in Positive Mode.

Solvent: Methanol/Water (50:50) with 0.1% Formic Acid.[2]

Direct Infusion: Flow rate 10

L/min.

Fragmentation Pathway
The fragmentation is driven by the stability of the pyridine ring and the loss of the carboxylic

acid group.[1]

Molecular Ion (

): m/z 167.1

Fragment 1 (

): m/z 149.1 (Acylium ion formation)

Fragment 2 (

): m/z 122.1 (Decarboxylation to 4-dimethylaminopyridinium species)
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Molecular Ion
[M+H]+ = 167

Fragment
[M-OH]+ = 150- OH (17)

Base Peak
[M-COOH]+ = 122

(DMAP cation)

- COOH (45)

Click to download full resolution via product page

Caption: Primary ESI(+) fragmentation pathway for 4-(Dimethylamino)nicotinic acid.[1]

Infrared Spectroscopy (FT-IR)
IR is used to verify the functional groups, specifically the carboxylic acid and the amine.[1]

Key Absorption Bands[1][4]
C=O Stretch (Carboxylic Acid): Strong band at 1680 – 1710 cm

.

O-H Stretch: Broad band spanning 2500 – 3300 cm

, typical of carboxylic acid dimers.[1]

C=N / C=C (Pyridine Ring): Sharp bands at 1580 – 1600 cm

.

C-H Stretch (Aliphatic): Weak bands at 2800 – 2950 cm

(from the N-methyl groups).

Synthesis & Contextual References
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The characterization of this compound is often performed in the context of its synthesis from 4-

chloronicotinic acid via nucleophilic aromatic substitution (

).

Reaction Verification
When synthesizing from 4-chloronicotinic acid:

Precursor Signal: 4-Chloronicotinic acid shows H-5/H-6 doublets shifted downfield (approx.

[1] 7.6 / 8.6 ppm) compared to the product.[3]

Product Confirmation: The appearance of the 6H singlet at ~3.1 ppm and the upfield shift of

the H-5 proton (from ~7.6 to ~6.7 ppm) confirms the substitution of Chlorine by the

Dimethylamino group.[1]

References
Synthesis of 4-Aminonicotinic Acid Derivatives: Detailed protocols for similar 4-amino

substituted nicotinic acids, providing analogous NMR shift data. Source: Thieme Connect -

Synlett
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4-Chloronicotinic Acid Characterization: Data for the immediate precursor, essential for

differential diagnosis. Source: iChemical Properties

DMAP (4-Dimethylaminopyridine) Data: Reference for the electronic effect of the 4-

dimethylamino group on the pyridine ring. Source: Sigma-Aldrich Technical Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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